Cas no 103620-35-5 ((9S,10S)-10-hydroxy-9,10-dihydrobenzo[f]quinolin-9-yl acetate)

(9S,10S)-10-hydroxy-9,10-dihydrobenzo[f]quinolin-9-yl acetate structure
103620-35-5 structure
Product name:(9S,10S)-10-hydroxy-9,10-dihydrobenzo[f]quinolin-9-yl acetate
CAS No:103620-35-5
MF:C15H13NO3
MW:255.268624067307
CID:1138108
PubChem ID:190576

(9S,10S)-10-hydroxy-9,10-dihydrobenzo[f]quinolin-9-yl acetate Chemical and Physical Properties

Names and Identifiers

    • (9S,10S)-10-hydroxy-9,10-dihydrobenzo[f]quinolin-9-yl acetate
    • DTXSID30908520
    • Benzo(f)quinoline-9,10-diol, 9,10-dihydro-, 9-acetate, trans-
    • 10-Hydroxy-9,10-dihydrobenzo[f]quinolin-9-yl acetate
    • 103620-35-5
    • Inchi: InChI=1S/C15H13NO3/c1-9(17)19-13-7-5-10-4-6-12-11(3-2-8-16-12)14(10)15(13)18/h2-8,13,15,18H,1H3/t13-,15+/m0/s1
    • InChI Key: YBCWJSFBDWBPGT-DZGCQCFKSA-N
    • SMILES: CC(=O)OC1C=CC2=C(C1O)C3=C(C=C2)N=CC=C3

Computed Properties

  • Exact Mass: 255.08954328g/mol
  • Monoisotopic Mass: 255.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4Ų
  • XLogP3: 1.6

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